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Compound of Interest

Compound Name: Splitomicin

Cat. No.: B548557 Get Quote

Technical Support Center: Splitomicin
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in overcoming

challenges with Splitomicin insolubility in aqueous solutions during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is Splitomicin and what is its mechanism of action?

Splitomicin is a small molecule inhibitor of the Sir2 family of NAD+-dependent histone

deacetylases (sirtuins).[1] It functions by inhibiting the deacetylation of both histone and non-

histone proteins, thereby influencing gene expression and other cellular processes.[2] While

initially identified as a potent inhibitor of yeast Sir2p, it also inhibits human sirtuins, particularly

SIRT1 and SIRT2.[3]

Q2: What is the recommended solvent for preparing Splitomicin stock solutions?

The recommended solvent for preparing Splitomicin stock solutions is dimethyl sulfoxide

(DMSO).[4] Ethanol can also be used.[1]

Q3: What are the known solubility limits of Splitomicin?

The solubility of Splitomicin can vary depending on the solvent and conditions. The following

table summarizes reported solubility data:
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Solvent Concentration Notes

DMSO ≥ 39 mg/mL (196.75 mM)
Use fresh, moisture-free

DMSO for best results.[4]

DMSO 20 mg/mL

Ethanol 15 mg/mL

Ethanol ≥ 44.2 mg/mL With ultrasonic treatment.

DMF 15 mg/mL

DMSO:PBS (pH 7.2) (1:10) 0.1 mg/mL

Q4: How should Splitomicin stock solutions be stored?

It is recommended to store Splitomicin stock solutions at -20°C for short-term storage (up to

one month) and at -80°C for long-term storage (up to six months). To avoid repeated freeze-

thaw cycles, it is advisable to aliquot the stock solution into smaller volumes.

Troubleshooting Guide
Problem: My Splitomicin precipitates out of solution when I add it to my aqueous cell culture

medium.

This is a common issue encountered when diluting a concentrated DMSO stock of a

hydrophobic compound into an aqueous solution. The sudden change in solvent polarity

causes the compound to crash out of solution.

Solution Workflow:

The following workflow is recommended to avoid precipitation when preparing working

solutions of Splitomicin in cell culture media.
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Stock Solution Preparation

Working Solution Preparation (Recommended)

Dissolve Splitomicin in 100% DMSO
to create a high-concentration stock

(e.g., 10-20 mM).

Warm to 37°C and sonicate
if necessary to fully dissolve.

Perform an intermediate dilution of the
DMSO stock into pre-warmed (37°C)

cell culture medium or PBS.

Use stock for dilution

Add the intermediate dilution to the final
volume of pre-warmed cell culture medium
to reach the desired working concentration.
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Mechanism of Action

Cellular Targets
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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